Cas no 236406-56-7 (tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate)

Tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate is a bicyclic heterocyclic compound featuring a fused pyrrolidine and piperidine scaffold with a tert-butoxycarbonyl (Boc) protecting group. This structure is valuable in medicinal chemistry and organic synthesis due to its rigid, saturated framework, which serves as a versatile intermediate for constructing pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. Its cis-configuration ensures stereochemical control in downstream reactions. The compound’s high purity and well-defined stereochemistry make it suitable for applications in drug discovery, particularly in the development of central nervous system (CNS) agents and peptidomimetics.
tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate structure
236406-56-7 structure
Product Name:tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
CAS No:236406-56-7
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD12198663
CID:245457
PubChem ID:23282882
Update Time:2025-10-30

tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3aR,7aR)-rel-tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
    • 2H-Pyrrolo[3,4-c]pyridine-2-carboxylicacid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aR)-rel-
    • Racemic cis- octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
    • TERT-BUTYL HEXAHYDRO-1H-PYRROLO[3,4-C]PYRIDINE-2(3H)-CARBOXYLATE
    • 2H-pyrrol<wbr>
    • LogP
    • tert-Butyl octahydro-2H-pyrrolo[3,4-c]pyridine-2-carboxylate
    • tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
    • cis-Octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
    • tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate, AldrichCPR
    • AKOS005263913
    • (3ar,7as)-rel-2-Boc-octahydro-1h-pyrrolo[3,4-c]pyridine
    • tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate
    • FT-0648502
    • FT-0715294
    • CS-0047880
    • 236406-56-7
    • SY021779
    • tert-Butyl hexahydro-1H-pyrrolo-[3,4-c]pyridine-2(3H)-carboxylate
    • cis-1,3,3a,4,5,6,7,7a-2-Boc-octahydropyrrolo[3,4-c]pyridine
    • OCTAHYDRO-PYRROLO[3,4-C]PYRIDINE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 2-Boc-octahydropyrrolo[3,4-c]pyridine
    • DTXSID701161418
    • tert-butyl (3aR,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
    • SCHEMBL3333848
    • PB32572
    • EN300-89884
    • 2-BOC-OCTAHYDRO-PYRROLO[3,4-C]PYRIDINE
    • CQJSNQCNXVJXDM-UHFFFAOYSA-N
    • A862134
    • BAC01437
    • P10562
    • tert-butyl 1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
    • PB29977
    • AS-50550
    • 1,1-Dimethylethyl octahydro-2H-pyrrolo[3,4-c]pyridine-2-carboxylate
    • (3aR,7aR)-2-Boc-octahydro-1H-pyrrolo[3,4-c]pyridine
    • 885270-57-5
    • SY237224
    • MFCD08234697
    • SY237223
    • (3aS,7aS)-2-Boc-octahydro-1H-pyrrolo[3,4-c]pyridine
    • DB-361729
    • cis-2-Boc-octahydropyrrolo[3,4-c]pyridine
    • TERT-BUTYL OCTAHYDROPYRROLO[3,4-C]PYRIDINE-2-CARBOXYLATE
    • Tert-butylHexahydro-1H-Pyrrolo[3,4-C]Pyridine-2(3H)-Carboxylate
    • DB-077349
    • MDL: MFCD12198663
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-9-4-5-13-6-10(9)8-14/h9-10,13H,4-8H2,1-3H3
    • InChI Key: CQJSNQCNXVJXDM-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2CNCCC2C1)=O

Computed Properties

  • Exact Mass: 226.16800
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 313.8°C at 760 mmHg
  • Flash Point: 143.6°C
  • Refractive Index: 1.489
  • Solubility: Slightly soluble (4.1 g/l) (25 º C),
  • PSA: 41.57000
  • LogP: 1.72950

tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate Pricemore >>

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Additional information on tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate

Recent Advances in the Study of tert-Butyl cis-1,3,3a,4,5,6,7,7a-Octahydropyrrolo[3,4-c]pyridine-2-carboxylate (CAS: 236406-56-7)

The compound tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate (CAS: 236406-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic scaffold, characterized by its fused pyrrolo[3,4-c]pyridine core, serves as a versatile intermediate for the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the design of novel ligands targeting central nervous system (CNS) disorders, infectious diseases, and cancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and derivatization strategies for this compound, highlighting its role as a key building block for the development of sigma-1 receptor modulators. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and enantiomeric purity. The study also demonstrated the compound's stability under various reaction conditions, making it a robust candidate for further structural modifications.

In another groundbreaking study, researchers utilized tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate as a precursor for the synthesis of novel antiviral agents. The study, published in ACS Infectious Diseases, reported that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. Molecular docking simulations revealed that the bicyclic scaffold interacts with key residues in the protease active site, providing a structural basis for further optimization.

Furthermore, the compound's potential in oncology research was underscored by a recent preprint on bioRxiv, where it was used to develop small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer cell survival. The study identified several derivatives with promising in vitro activity against breast cancer cell lines, suggesting that the scaffold could be leveraged for the development of targeted therapies.

Despite these advancements, challenges remain in the scalable synthesis and pharmacokinetic optimization of derivatives based on this scaffold. Future research directions may include the exploration of novel catalytic methods for asymmetric synthesis, as well as in vivo studies to evaluate the therapeutic potential of these compounds. The growing body of evidence supports the continued investigation of tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate as a valuable tool in medicinal chemistry.

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